Cas no 1153292-18-2 (N-(2-chloro-4-methylphenyl)thian-4-amine)

• Product Name: N-(2-chloro-4-methylphenyl)thian-4-amine
• CAS No: 1153292-18-2
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• CID: 5230610
• PubChem ID: 43511368
• Update Time: 2026-03-07

N-(2-chloro-4-methylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-(2-chloro-4-methylphenyl)tetrahydro-
• N-(2-chloro-4-methylphenyl)thian-4-amine

• Inchi： 1S/C12H16ClNS/c1-9-2-3-12(11(13)8-9)14-10-4-6-15-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： GOXCIDRPUVUQKL-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=C(C)C=C2Cl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(2-chloro-4-methylphenyl)thian-4-amine

Introduction to N-(2-chloro-4-methylphenyl)thian-4-amine (CAS No. 1153292-18-2)

N-(2-chloro-4-methylphenyl)thian-4-amine, identified by its CAS number 1153292-18-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of N-(2-chloro-4-methylphenyl)thian-4-amine, particularly the presence of a chloro and methyl substituent on the aromatic ring and the thiazole core, contribute to its unique chemical properties and reactivity.

The synthesis of N-(2-chloro-4-methylphenyl)thian-4-amine involves a series of well-defined chemical reactions that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the functionalization of a thiazole ring, followed by the introduction of the 2-chloro-4-methylphenyl group. This synthetic route requires careful control of reaction conditions to ensure high yield and purity, underscoring the compound's significance in industrial and academic settings.

In recent years, N-(2-chloro-4-methylphenyl)thian-4-amine has been the subject of extensive research due to its potential pharmacological properties. Studies have indicated that this compound exhibits promising activities against various biological targets, making it a valuable scaffold for the development of novel therapeutic agents. The chloro and methyl substituents on the aromatic ring are particularly noteworthy, as they can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

One of the most intriguing aspects of N-(2-chloro-4-methylphenyl)thian-4-amine is its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological effects. The thiazole core is known for its versatility in drug design, and modifications to this core can lead to compounds with improved efficacy and reduced side effects. The presence of both chloro and methyl groups provides additional opportunities for structural optimization, allowing chemists to fine-tune the properties of the compound for specific applications.

The latest advancements in computational chemistry have further enhanced our understanding of N-(2-chloro-4-methylphenyl)thian-4-amine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental investigations, which have confirmed many of the predictions made by theoretical models. Such interdisciplinary research is crucial for advancing our knowledge of this compound and its potential applications.

The pharmaceutical industry has taken notice of N-(2-chloro-4-methylphenyl)thian-4-amine due to its promising therapeutic profile. Several companies are currently exploring its potential as a lead compound for new drugs targeting various diseases. The compound's ability to interact with multiple biological pathways makes it an attractive candidate for multitarget drug discovery efforts. Additionally, its structural features offer opportunities for designing molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

In conclusion, N-(2-chloro-4-methylphenyl)thian-4-amine (CAS No. 1153292-18-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new insights into this compound's properties and applications, it is likely to play an increasingly important role in the development of next-generation drugs.